Cas no 55973-87-0 (Phenoxazin-5-ium,3-amino-7-(diethylamino)-2-methyl-, chloride (1:1))

• Product Name: Phenoxazin-5-ium,3-amino-7-(diethylamino)-2-methyl-, chloride (1:1)
• CAS No: 55973-87-0
• MF: C₁₇H₂₀ClN₃O
• MW: 317.813202857971
• CID: 375557
• PubChem ID: 6453285
• Update Time: 2025-04-19

Phenoxazin-5-ium,3-amino-7-(diethylamino)-2-methyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenoxazin-5-ium,3-amino-7-(diethylamino)-2-methyl-, chloride (1:1)
• (7-amino-8-methylphenoxazin-3-ylidene)-diethylazanium,chloride
• 3-amino-7-(diethylamino)-2-methylphenoxazin-5-ium chloride
• N-(7-amino-8-methyl-3H-phenoxazin-3-ylidene)-N-ethylethanaminium chloride
• 55973-87-0
• EINECS 259-928-1
• NS00054968

• Inchi： 1S/C17H19N3O.ClH/c1-4-20(5-2)12-6-7-14-16(9-12)21-17-10-13(18)11(3)8-15(17)19-14;/h6-10,18H,4-5H2,1-3H3;1H
• InChI Key： HZHJRPLOMAIMQQ-UHFFFAOYSA-N
• SMILES： [Cl-].O1C2C=C(C(C)=CC=2N=C2C=C/C(/C=C12)=[N+](/CC)\CC)N

Computed Properties

• Exact Mass: 296.9731
• Monoisotopic Mass: 317.12949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 538
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6

Experimental Properties

• PSA: 49.73